1-cyclopentyl-N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-cyclopentyl-N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H25N3O2S/c1-12-15(23-11-18-12)7-8-19(2)17(22)13-9-16(21)20(10-13)14-5-3-4-6-14/h11,13-14H,3-10H2,1-2H3
• InChI Key: SOPTVGJHRMUKML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCN(C)C(=O)C2CC(=O)N(C2)C3CCCC3
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps including cyclization reactions and modifications of pre-existing structures such as pyrrolidine and thiazole derivatives. For example, polysubstituted pyrrolidine derivatives can be synthesized through 1,3-dipolar cycloaddition reactions, yielding products in significant yields (Nural et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to "1-cyclopentyl-N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide" can be characterized using techniques like single crystal X-ray diffraction, which provides detailed information on stereochemistry and molecular conformation (Anuradha et al., 2014).

Chemical Reactions and Properties

The chemical properties of these compounds are influenced by their functional groups, which can participate in various chemical reactions. For example, thiazolo[3,2-a]pyridines can be synthesized through cyclization of different precursors, leading to a variety of polycyclic heterocycles (al-Thebeiti, 2000).